Cas no 1354697-94-1 ((5-Amino-6-chloropyridin-3-yl)boronic acid)

• Product Name: (5-Amino-6-chloropyridin-3-yl)boronic acid
• CAS No: 1354697-94-1
• MF: C₅H₆BClN₂O₂
• MW: 172.377339839935
• MDL: MFCD13189112
• CID: 1035427
• PubChem ID: 71463929
• Update Time: 2025-06-30

(5-Amino-6-chloropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Amino-6-chloropyridin-3-yl)boronic acid
• 3-amino-2-chloropyridine-5-boronic acid
• 5-AMINO-6-CHLOROPYRIDIN-3-YLBORONIC ACID
• 5-AMINO-6-CHLOROPYRIDINE-3-BORONIC ACID
• CS-0157366
• 1354697-94-1
• BS-49817
• (5-Amino-6-chloropyridin-3-yl)boronicacid
• DTXSID30855767
• FD10212
• MFCD13189112
• AB67766
• DB-348021
• 3-Amino-2-chloropyridine-5-boronicacid

• MDL： MFCD13189112
• Inchi： 1S/C5H6BClN2O2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2,10-11H,8H2
• InChI Key： JJIYFSZDCVYXTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(B(O)O)C=N1)N

Computed Properties

• Exact Mass: 172.02100
• Monoisotopic Mass: 172.0210853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.37000
• LogP: -0.42180

Additional information on (5-Amino-6-chloropyridin-3-yl)boronic acid

Recent Advances in the Application of (5-Amino-6-chloropyridin-3-yl)boronic acid (CAS: 1354697-94-1) in Chemical Biology and Pharmaceutical Research

In recent years, (5-Amino-6-chloropyridin-3-yl)boronic acid (CAS: 1354697-94-1) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This boronic acid derivative has garnered significant attention for its applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The compound's ability to form reversible covalent bonds with biological targets, such as enzymes and receptors, makes it a valuable tool in the design of novel therapeutics.

Recent studies have highlighted the role of (5-Amino-6-chloropyridin-3-yl)boronic acid in the synthesis of boron-containing drugs, which exhibit enhanced binding affinity and selectivity. For instance, researchers have utilized this compound to develop potent inhibitors of serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The boronic acid moiety's interaction with the active site of these enzymes has been shown to improve inhibitory potency and pharmacokinetic properties, paving the way for next-generation therapeutics.

In addition to its therapeutic potential, (5-Amino-6-chloropyridin-3-yl)boronic acid has been employed in the field of chemical biology as a probe for studying enzyme mechanisms and protein-ligand interactions. Its ability to form stable complexes with diols and other nucleophiles has facilitated the development of innovative assays and imaging techniques. Recent advancements in this area include the use of boronic acid-based probes for real-time monitoring of enzymatic activity in live cells, offering new insights into cellular processes and disease mechanisms.

One of the most notable applications of (5-Amino-6-chloropyridin-3-yl)boronic acid is its incorporation into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. By leveraging the compound's boronic acid functionality, researchers have designed bifunctional molecules that recruit E3 ubiquitin ligases to specific protein targets, leading to their degradation. This approach has shown promise in addressing previously undruggable targets, such as transcription factors and scaffolding proteins, expanding the scope of therapeutic interventions.

Despite its promising applications, challenges remain in the optimization of (5-Amino-6-chloropyridin-3-yl)boronic acid-based compounds, particularly in terms of bioavailability and off-target effects. Recent efforts have focused on structural modifications to enhance metabolic stability and reduce toxicity. For example, the introduction of fluorine atoms or the use of prodrug strategies has been explored to improve the pharmacokinetic profile of boronic acid-containing drugs. These innovations underscore the compound's potential as a cornerstone in the development of next-generation pharmaceuticals.

Looking ahead, the continued exploration of (5-Amino-6-chloropyridin-3-yl)boronic acid and its derivatives is expected to yield groundbreaking discoveries in chemical biology and drug development. With advancements in synthetic methodologies and a deeper understanding of boronic acid chemistry, researchers are poised to unlock new therapeutic avenues and diagnostic tools. The compound's versatility and efficacy position it as a key player in the ongoing evolution of precision medicine and targeted therapies.